(2R,3R)-3-Amino-2-hydroxy-3-(m-tolyl)propanoic acid

• IUPAC Name: (2R,3R)-3-amino-2-hydroxy-3-(3-methylphenyl)propanoic acid
• InChI: InChI=1S/C10H13NO3/c1-6-3-2-4-7(5-6)8(11)9(12)10(13)14/h2-5,8-9,12H,11H2,1H3,(H,13,14)/t8-,9-/m1/s1
• InChI Key: ALZYDSFTANAOHF-RKDXNWHRSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(C(C(=O)O)O)N
• Isomeric SMILES: CC1=CC(=CC=C1)[C@H]([C@H](C(=O)O)O)N
• Molecular Formula: C10H13NO3
• DSSTOX Substance ID: DTXSID40654602
• Molecular Weight: 195.21 g/mol
• CAS RN: 1217722-48-9

Description

“(2R,3R)-3-Amino-2-hydroxy-3-(m-tolyl)propanoic acid” is a chemical compound. It is available for purchase for use in pharmaceutical testing.

Mechanism of Action

The mechanism of action of (2R,3R)-3-Amino-2-hydroxy-3-(m-tolyl)propanoic acid is related to its structural properties. The presence of the amino and hydroxyl groups in this compound allows it to form hydrogen bonds with other molecules, which can affect its interactions with enzymes and receptors. The stereochemistry of this compound also plays a role in its mechanism of action, as the different enantiomers can have different binding affinities and activities.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound depend on its application and the specific system it interacts with. In drug design, this compound can act as an inhibitor of enzymes, such as proteases and kinases, by binding to their active sites and blocking their activity. In protein engineering, this compound can stabilize peptides and proteins by forming hydrogen bonds and improving their folding. In catalysis, this compound can improve the selectivity and efficiency of transition metal catalysts by coordinating with the metal center and influencing the reaction pathway.

Advantages and Limitations for Lab Experiments

The advantages of using (2R,3R)-3-Amino-2-hydroxy-3-(m-tolyl)propanoic acid in lab experiments include its chiral nature, which allows for the study of enantioselective reactions and the design of chiral catalysts and ligands. The synthesis of this compound is also well-established, which makes it readily available for research purposes. However, the limitations of using this compound include its cost, as it can be expensive to synthesize, and its potential toxicity, which requires caution when handling and using this compound.

Future Directions

The future directions for research on (2R,3R)-3-Amino-2-hydroxy-3-(m-tolyl)propanoic acid include the development of new methods for synthesizing this compound, the exploration of its potential applications in other scientific fields, and the investigation of its interactions with biological systems. Specifically, the use of this compound in drug design and protein engineering could be further optimized to improve the efficacy and specificity of these compounds. The study of this compound in catalysis could also lead to the development of new and efficient catalysts for organic transformations. Overall, the unique properties of this compound make it a promising compound for future scientific research.

Scientific Research Applications

M-AHAP has been applied in various scientific fields due to its unique properties. In drug design, (2R,3R)-3-Amino-2-hydroxy-3-(m-tolyl)propanoic acid has been used as a building block for designing peptidomimetics and inhibitors of enzymes. In protein engineering, this compound has been incorporated into peptides and proteins to enhance their stability and activity. In catalysis, this compound has been used as a ligand for transition metal catalysts to improve their selectivity and efficiency.

Safety and Hazards

Safety data sheets provide information on the safe handling and potential hazards of a compound. A safety data sheet for a similar compound, “(2R,3R)-3-((tert-Butoxycarbonyl)amino)-2-hydroxy-3-(m-tolyl)propanoic acid”, suggests that it should be stored in a tightly-closed container.